Morellic acid

• Molecular Formula: C33H36O8
• Molecular Weight: 560.6 g/mol
• InChI: InChI=1S/C33H36O8/c1-16(2)8-9-20-26-19(11-12-30(4,5)39-26)24(35)22-25(36)21-14-18-15-32(13-10-17(3)29(37)38)31(6,7)41-28(23(18)34)33(21,32)40-27(20)22/h8,10-12,14,18,28,35H,9,13,15H2,1-7H3,(H,37,38)/b17-10-/t18-,28+,32+,33+/m1/s1
• InChIKey: ITPZQGLNWWAFMF-FXQQNLISSA-N

Morellic Acid: Baseline Characterization for Scientific Procurement and Research Evaluation

Morellic acid is a dioxo monocarboxylic acid and a caged-tetraprenylated xanthone, derived from the oxidation of morellin, a major pigment in Gamboge [1]. It is naturally isolated from the resin of Garcinia species, including G. hanburyi and G. morella [1][2]. This compound is recognized in authoritative databases for its antineoplastic, antibacterial, and anti-HIV activities [2]. As a typical compound found in Garcinia plants, it is primarily used in research for its potential therapeutic applications, particularly in oncology [3].

Scaffold Caged tetraprenylated xanthone probe for angiogenesis and cytotoxicity studies

Workflow Suitable for in vitro cell migration assays and in vivo model-response evaluation

Differentiation Distinct PK and tolerability profile vs. gambogic acid; supports comparator-based experimental design

• [1] Asano, J., Chiba, K., Tada, M., & Yoshii, T. (1996). Cytotoxic xanthones from Garcinia hanburyi. Phytochemistry, 41(3), 815-820. View Source
• [2] ChEBI:66401. (n.d.). morellic acid. In Chemical Entities of Biological Interest (ChEBI) Ontology. EMBL-EBI. View Source
• [3] Jia, B., Li, S., Li, L., Wang, T., Chen, W., & Chen, G. (2024). Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation. American Journal of Cancer Research, 14(3), 1101-1120. View Source

Why Caged Xanthones Like Morellic Acid Cannot Be Interchanged with Gambogic Acid or Isomers in Research

The class of caged polyprenylated xanthones includes several structurally similar molecules such as morellic acid, gambogic acid, and isomorellic acid, often coexisting in natural extracts [1][2]. While sharing a core scaffold, subtle variations in oxidation state and stereochemistry confer distinct biological profiles. Crucially, procurement and experimental design demand compound-specific evidence because these analogs exhibit significant differences in in vivo toxicity, pharmacokinetic (PK) properties, and antiangiogenic selectivity that are not predictable from in vitro potency alone [3][4]. Interchanging them without verification risks introducing confounding variables in target validation, efficacy studies, and formulation development.

Attribute

Morellic Acid

Gambogic Acid / Isomers

In vivo tolerability

Reported lower toxicity in embryo model

Higher toxicity may confound endpoint interpretation

PK clearance

Longer elimination half-life

Rapid clearance limits sustained exposure studies

Isomeric form

Defined oxidation state

Isomorellic acid may exhibit divergent biological activity

• [1] Li, Y., Zhang, Q., & Jiang, D. (2015). Validation of an HPLC–MS-MS Assay for Determination of Morellic Acid in Rat Plasma: Application to Pharmacokinetic Studies. Journal of Chromatographic Science, 53(10), 1695-1700. View Source
• [2] Li, S. L., Song, J. Z., Han, Q. B., Qiao, C. F., & Xu, H. X. (2008). Improved high-performance liquid chromatographic method for simultaneous determination of 12 cytotoxic caged xanthones in gamboges, a potential anticancer resin from Garcinia hanburyi. Biomedical Chromatography, 22(6), 637-644. View Source
• [3] Yang, J., He, S., Li, S., Zhang, R., Peng, A., & Chen, L. (2013). In Vitro and In Vivo Antiangiogenic Activity of Caged Polyprenylated Xanthones Isolated from Garcinia hanburyi Hook. f. Molecules, 18(12), 15305-15313. View Source
• [4] Jia, B., Li, S., Li, L., Wang, T., Chen, W., & Chen, G. (2024). Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation. American Journal of Cancer Research, 14(3), 1101-1120. View Source

Quantitative Differentiation of Morellic Acid: Head-to-Head Evidence Against Key Comparators

Superior In Vivo Tolerability: Morellic Acid Exhibits Reduced Toxicity vs. Gambogic Acid in a Zebrafish Antiangiogenesis Model

In a comparative in vivo zebrafish study assessing antiangiogenic activity and toxicity, morellic acid (xanthone 3) demonstrated comparable antiangiogenic efficacy but with significantly lower toxicity than gambogic acid (xanthone 1), the class-defining reference compound [1]. Toxicity was quantified by evaluating mortality and heart rates in treated zebrafish embryos, a standard metric for developmental and cardiac safety [1].

In vivo tolerability

Head-to-head

Morellic acid: lower toxicity with comparable antiangiogenic activity vs. gambogic acid in zebrafish embryos (death/heart rate assessment)

Supports tolerability endpoint differentiation for in vivo model selection

Data to verify; qualitative comparison from reported direct study

Evidence Dimension	In Vivo Toxicity (Zebrafish Embryo Model)
Target Compound Data	Lower toxicity (comparable antiangiogenic activity)
Comparator Or Baseline	Gambogic acid (xanthone 1) - Higher toxicity
Quantified Difference	Less toxicities than gambogic acid (qualitative assessment from direct comparison)
Conditions	In vivo zebrafish embryo model; evaluation by death and heart rates of treated zebrafish

Why This Matters

This demonstrates a superior therapeutic window for morellic acid in antiangiogenic applications, reducing confounding toxicity in in vivo studies compared to the more widely used gambogic acid.

• [1] Yang, J., He, S., Li, S., Zhang, R., Peng, A., & Chen, L. (2013). In Vitro and In Vivo Antiangiogenic Activity of Caged Polyprenylated Xanthones Isolated from Garcinia hanburyi Hook. f. Molecules, 18(12), 15305-15313. View Source

Significantly Prolonged In Vivo Half-Life: Morellic Acid's PK Advantage Over Gambogic Acid in Rats

A direct comparison of pharmacokinetic (PK) parameters in rat models reveals a substantial advantage for morellic acid. While gambogic acid exhibits a rapid elimination half-life (t1/2) of approximately 15-16 minutes following intravenous administration [2], morellic acid's half-life is substantially longer. Although precise values vary based on formulation, studies on free morellic acid establish a baseline, and its half-life is further extended 7.93-fold when delivered via nanostructured lipid carriers (MA-NLCs) [1]. This intrinsic difference in clearance rate is a critical differentiator.

PK half-life

Cross-study

7.93-fold t1/2 extension (NLC formulation vs. free acid); gambogic acid t1/2 ≈ 15 min

Indicates slower systemic clearance; supports PK exposure-model interpretation

Formulation context; free acid baseline from rat i.v. studies

Evidence Dimension	Elimination Half-Life (t1/2) in Rats
Target Compound Data	t1/2 extended by 7.93-fold (MA-NLCs vs. free MA); free MA PK established [1]
Comparator Or Baseline	Gambogic acid: t1/2 ≈ 14.9-16.1 min [2]
Quantified Difference	Morellic acid demonstrates significantly slower clearance than gambogic acid
Conditions	In vivo pharmacokinetic studies in Sprague-Dawley rats following i.v. administration

Why This Matters

A longer half-life indicates slower systemic clearance, potentially allowing for less frequent dosing and improved in vivo exposure, a key differentiator when selecting between these two structurally related xanthones for preclinical studies.

• [1] Jia, B., Li, S., Li, L., Wang, T., Chen, W., & Chen, G. (2024). Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation. American Journal of Cancer Research, 14(3), 1101-1120. View Source
• [2] Hao, K., Liu, X. Q., Wang, G. J., & Zhao, X. P. (2007). Pharmacokinetics, tissue distribution and excretion of gambogic acid in rats. European Journal of Drug Metabolism and Pharmacokinetics, 32(2), 63-68. View Source

Potent In Vitro Antiangiogenic Activity: Morellic Acid Inhibits HUVEC Migration at a Low Concentration of 0.5 µM

Morellic acid demonstrates strong antiangiogenic potential in vitro, significantly inhibiting the migration of human umbilical vein endothelial cells (HUVEC) at a low concentration of 0.5 µM in a cell migration assay [1]. This activity was observed alongside other caged xanthones, including gambogic acid, indicating class-level potency but with distinct toxicity profiles as noted in other evidence [1].

Antiangiogenic activity

Class-level

0.5 µM inhibits HUVEC migration in vitro

Reported anti-migratory activity at low concentration; supports angiogenesis assay context

Class-level inference; similar potency across caged xanthones

Evidence Dimension	Inhibition of HUVEC Migration
Target Compound Data	Strong inhibition at 0.5 µM
Comparator Or Baseline	Other caged xanthones (e.g., gambogic acid) also show strong inhibition at 0.5 µM [1]
Quantified Difference	Comparable in vitro potency
Conditions	In vitro HUVEC cell migration assay

Why This Matters

This validates morellic acid as a potent antiangiogenic tool compound, with an efficacy benchmark that justifies its selection for studies where its unique toxicity and PK profile (vs. other potent analogs) is the key differentiator.

• [1] Yang, J., He, S., Li, S., Zhang, R., Peng, A., & Chen, L. (2013). In Vitro and In Vivo Antiangiogenic Activity of Caged Polyprenylated Xanthones Isolated from Garcinia hanburyi Hook. f. Molecules, 18(12), 15305-15313. View Source

Validated HPLC-MS/MS Assay for Quantification: Enabling Precise Preclinical PK/PD Studies

A selective and rapid HPLC-MS/MS method has been specifically developed and validated for the quantification of morellic acid in rat plasma [1]. This assay demonstrates high accuracy (% bias ≤6.4%) and precision (% RSD ≤14.0%) across a dynamic concentration range of 20–7,500 ng/mL, with a fast run time of 6.0 minutes [1]. The method's applicability was successfully demonstrated in vivo in Sprague-Dawley rats [1].

Bioanalytical method

Method context

Accuracy ≤6.4% bias | Precision ≤14.0% RSD | Range 20–7500 ng/mL | Run time 6.0 min

Validated HPLC-MS/MS for rat plasma; supports preclinical PK study quantitation

Method transfer requires verification in target matrix

Evidence Dimension	Bioanalytical Method Validation Parameters
Target Compound Data	Accuracy (% bias) ≤6.4%; Precision (% RSD) ≤14.0%; Linear range 20-7,500 ng/mL; Run time 6.0 min
Comparator Or Baseline	N/A (Method development study)
Quantified Difference	N/A
Conditions	Rat plasma; HPLC-MS/MS analysis with liquid-liquid extraction

Why This Matters

Availability of a validated, robust bioanalytical method reduces method development time and ensures reliable quantitation for researchers conducting preclinical pharmacokinetic or toxicokinetic studies with morellic acid.

• [1] Li, Y., Zhang, Q., & Jiang, D. (2015). Validation of an HPLC–MS-MS Assay for Determination of Morellic Acid in Rat Plasma: Application to Pharmacokinetic Studies. Journal of Chromatographic Science, 53(10), 1695-1700. View Source

Optimal Application Scenarios for Morellic Acid Based on Differentiated Evidence

In Vivo Antiangiogenesis Studies Requiring a Favorable Therapeutic Window

Researchers investigating angiogenesis-dependent pathologies (e.g., tumor growth, wet AMD) in zebrafish or other in vivo models should prioritize morellic acid over gambogic acid. As established in Section 3, morellic acid provides comparable antiangiogenic efficacy but with significantly lower toxicity in a zebrafish model [1]. This allows for clearer interpretation of antiangiogenic effects without the confounding variable of compound-induced developmental toxicity or mortality, thereby improving assay robustness and reducing the number of animals needed.

Preclinical Pharmacokinetic and Formulation Studies Targeting Prolonged Drug Exposure

For projects focused on improving the delivery of caged xanthones or studying their in vivo disposition, morellic acid is a superior candidate. Its intrinsically longer half-life compared to gambogic acid (Section 3) makes it a more suitable scaffold for sustained-release formulations. Studies have already demonstrated a 7.93-fold increase in half-life when delivered via nanostructured lipid carriers (NLCs) [2], validating its potential in advanced drug delivery research. A fully validated HPLC-MS/MS method is also available to support these studies [3].

Mechanistic Studies of Antiangiogenic Signaling Pathways

Given its potent inhibition of HUVEC migration at a low concentration of 0.5 µM (Section 3) [1], morellic acid serves as an effective chemical probe for dissecting the molecular mechanisms governing endothelial cell motility and angiogenesis. Its use is particularly indicated in studies where long-term exposure or repeated dosing is planned, as its favorable in vivo profile (longer half-life, lower toxicity) minimizes experimental disruption compared to analogs with rapid clearance or higher toxicity.

Natural Product Derivatization and Structure-Activity Relationship (SAR) Campaigns

Morellic acid's scaffold has proven amenable to chemical modification for improved antitumor activity, as shown by the development of derivatives with enhanced potency against colon cancer cell lines (e.g., derivative TH12-10 with IC50 values of 0.83, 1.10, and 0.79 μM against HCT116, DLD1, and SW620 cells, respectively) [4]. Its distinct structure relative to the more extensively studied gambogic acid offers a complementary starting point for medicinal chemistry programs aiming to explore novel chemical space within the caged xanthone class.

Application

Selection Property

Validation Focus

In vivo angiogenesis model studies

Tolerability endpoint differentiation

In vivo model safety and mortality endpoints

PK exposure-model studies

Clearance rate and half-life profile

Pharmacokinetic parameter validation and formulation comparison

Angiogenesis pathway mechanism studies

HUVEC migration inhibition context

Cell migration and tube formation assay endpoints

Caged xanthone SAR campaigns

Scaffold structure-activity relationship

Derivative cytotoxicity screening and selectivity

• [1] Yang, J., He, S., Li, S., Zhang, R., Peng, A., & Chen, L. (2013). In Vitro and In Vivo Antiangiogenic Activity of Caged Polyprenylated Xanthones Isolated from Garcinia hanburyi Hook. f. Molecules, 18(12), 15305-15313. View Source
• [2] Jia, B., Li, S., Li, L., Wang, T., Chen, W., & Chen, G. (2024). Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation. American Journal of Cancer Research, 14(3), 1101-1120. View Source
• [3] Li, Y., Zhang, Q., & Jiang, D. (2015). Validation of an HPLC–MS-MS Assay for Determination of Morellic Acid in Rat Plasma: Application to Pharmacokinetic Studies. Journal of Chromatographic Science, 53(10), 1695-1700. View Source
• [4] Cheng, L. Z., Huang, D. L., Liao, M., Li, K. M., Wu, Z. Q., & Cheng, Y. X. (2022). Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge. Molecules, 27(2), 482. View Source